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Compound of Interest

Compound Name: Mem-C1C18

Cat. No.: B14904399

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 2-Methoxyethoxymethyl chloride, commonly known as MEM chloride. It is highly
probable that "Mem-C1C18" is a typographical error or an internal shorthand for MEM chloride,
as extensive searches have yielded no results for a chemical with the former name, while
safety data for MEM chloride is readily available. It is crucial to always verify the identity of a
chemical with the supplier and its corresponding Safety Data Sheet (SDS) before handling.

Personal Protective Equipment (PPE)

When handling MEM chloride, a comprehensive suite of personal protective equipment is
mandatory to minimize exposure and ensure safety.[1][2][3]

Summary of Required Personal Protective Equipment
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Body Part

Required PPE

Specifications and
Recommendations

Respiratory

Half or full-facepiece respirator,
self-contained breathing
apparatus (SCBA), or supplied

air respirator.[2]

Use respirators approved
under appropriate government
standards.[2] All handling
should be performed in a well-
ventilated area, preferably a

chemical fume hood.

Eyes and Face

Tight-sealing safety goggles

and a face shield.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.

Wear impervious gloves to

Hands Appropriate protective gloves. ]
prevent skin exposure.
Wear impervious protective
Body Appropriate protective clothing.  clothing to prevent skin
contact.
. Eyewash stations and safety Must be located close to the
Facilities

showers.

workstation.

Quantitative Safety Data

The following table summarizes key quantitative safety data for MEM chloride.

Property Value
Physical State Liquid
Appearance Colorless

Boiling Point/Range

50-52°C/122-125.6 °F @ 13 mmHg

Flash Point

54 °C/129.2 °F

Experimental Protocols: Handling and Disposal
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Safe Handling Protocol

e Preparation: Before handling, ensure all safety precautions have been read and understood.
Obtain special instructions before use.

» Ventilation: Use only under a chemical fume hood or in a well-ventilated area. Ensure
adequate ventilation, especially in confined areas.

o Personal Protective Equipment (PPE): Wear the appropriate PPE as detailed in the table
above, including eye/face protection, gloves, and protective clothing.

e Grounding and Spark Prevention: Keep away from heat, sparks, and open flames. Use
explosion-proof electrical, ventilating, and lighting equipment. Use only non-sparking tools
and take precautionary measures against static discharge. Ground and bond containers
when transferring material.

e Avoiding Contact: Do not get in eyes, on skin, or on clothing. Avoid breathing mist, vapors, or
spray. Do not ingest.

o Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or
smoke when using this product.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep the
container locked up.

Spill and Disposal Protocol

e Spill Response:

o In case of a spill, immediately remove all sources of ignition.

[¢]

Ensure adequate ventilation.

[¢]

Use personal protective equipment as required.

[e]

Soak up the spill with inert absorbent material (e.g., sand, earth) and place it in a suitable,
closed container for disposal.
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» Waste Disposal:
o Dispose of contents and container to an approved waste disposal plant.

o Chemical waste generators must consult federal, state, and local hazardous waste
regulations to ensure complete and accurate classification.

o Do not release into the environment.

Workflow for Safe Handling and Disposal of MEM
Chloride
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Caption: Workflow for the safe handling and disposal of MEM chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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